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Compound of Interest

Compound Name: Chromic chromate

Cat. No.: B1584994

Technical Support Center: Chromic Acid Test

This technical support center is designed for researchers, scientists, and drug development
professionals to provide guidance on troubleshooting inconsistent color changes observed
during the chromic acid (Jones) test.

Frequently Asked Questions (FAQSs)

Q1: What is the fundamental principle of the chromic acid test?

The chromic acid test is a qualitative assay used to identify the presence of primary or
secondary alcohols and aldehydes. The underlying principle is an oxidation-reduction reaction.
The orange-red chromium(VI) in the Jones reagent is a strong oxidizing agent. It oxidizes
primary alcohols and aldehydes to carboxylic acids, and secondary alcohols to ketones.[1][2] In
this process, the chromium(VI) is reduced to the green or blue-green chromium(lll) ion,
providing a visual confirmation of a positive test.[1][3] Tertiary alcohols do not react as they lack
a hydrogen atom on the carbon bearing the hydroxyl group.[1][3]

Q2: How is the Jones reagent for the chromic acid test prepared?

The Jones reagent is a solution of chromium trioxide (CrOs) in aqueous sulfuric acid.[1][4] A
common preparation is detailed in the Experimental Protocols section below. It is crucial to
handle the reagents with extreme care, using appropriate personal protective equipment (PPE)
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in a fume hood, as chromium trioxide is toxic and carcinogenic, and concentrated sulfuric acid
is highly corrosive.[1]

Q3: What constitutes a positive or negative result in the chromic acid test?

» Positive Test: A change from the initial orange-red color of the Jones reagent to a green or
blue-green color.[1][5] This indicates the presence of a primary alcohol, a secondary alcohol,
or an aldehyde.

» Negative Test: The solution remains orange-red, indicating the absence of a primary or
secondary alcohol, or an aldehyde.[1] This is the expected result for tertiary alcohols and
ketones.[2]

Q4: How long should I wait for a color change to occur?

The reaction time can vary depending on the substrate. Aliphatic aldehydes typically react very
rapidly, often within 5 seconds.[2] Primary and secondary alcohols usually show a color change
within 15 seconds.[1] Aromatic aldehydes may react more slowly, taking 30-45 seconds.[1] If no
immediate change is observed, it is advisable to let the reaction stand for up to 15 minutes and
observe periodically.[6]

Troubleshooting Guide for Inconsistent Color
Changes

Issue 1: No Color Change Observed (Solution Remains
Orange)

Question: My sample is expected to be a primary or secondary alcohol, but the chromic acid
solution remained orange. What could be the cause?
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Potential Cause

Corrective Action

Inactive/Degraded Reagent

The Jones reagent can degrade over time,
especially with exposure to air. Prepare a fresh
batch of the reagent.[6] Always run a positive
control with a known primary or secondary

alcohol to verify the reagent's activity.

Insufficient Sample Concentration

The amount of the analyte may be too low to
produce a visible color change.[6] If possible,
increase the concentration of your sample and

repeat the test.

Low Reaction Temperature

The reaction rate may be too slow at low
temperatures.[6] Consider gently warming the
reaction mixture. However, be cautious as this

may induce side reactions.

Presence of a Tertiary Alcohol or Ketone

Your sample may be a tertiary alcohol or a
ketone, which do not react with chromic acid.[6]
Verify the identity of your compound using an

alternative analytical method.

Issue 2: The Color Change is Very Slow

Question: A color change is observed, but it is significantly slower than expected. Why is this

happening?
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Potential Cause Corrective Action

The alcohol or aldehyde may be sterically
hindered, which slows down the reaction rate.
o Allow the reaction to proceed for a longer
Steric Hindrance ] ) )
duration (up to 15 minutes).[6] If steric
hindrance is suspected, consider using a

different qualitative test for confirmation.

As mentioned previously, lower temperatures

can significantly decrease the reaction rate.[6]
Low Reaction Temperature Ensure the reaction is performed at an

appropriate temperature, and consider gentle

warming if necessary.

A reagent that has partially degraded may still
Partially Degraded Reagent react, but at a much slower pace.[6] Prepare a

fresh Jones reagent for optimal performance.

Issue 3: An Unexpected Color Change is Observed (e.g.,
Brown, Black, or other colors)

Question: Instead of the expected blue-green color, | observed a brown or black precipitate.
What does this indicate?
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Potential Cause Corrective Action

Some compounds can be over-oxidized by

) o ) chromic acid, leading to the formation of
Presence of Easily Oxidizable Functional _ o
G complex mixtures and dark-colored precipitates.
roups . . "
[6] Phenols, for instance, can give a positive

test, often forming a dark-colored solution.[1]

The presence of impurities that are easily
Sample Impurities oxidized can lead to these unexpected results.

Purify your sample to remove any contaminants.

Residual organic material in the glassware can

react with the chromic acid. Ensure all
Contaminated Glassware glassware is thoroughly cleaned before use. A

standard cleaning procedure is provided in the

"Experimental Protocols" section.

A high concentration of the analyte can

sometimes lead to the formation of precipitates.
High Sample Concentration Dilute your sample and repeat the test. If the

issue persists, consider using an alternative

analytical technique for characterization.

Data Presentation

The following table summarizes the expected outcomes and approximate reaction times for the
chromic acid test with various compound classes.
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Compound Functional Expected Approximate Oxidation
Class Group Result Reaction Time  Product
Positive (Orange ) o )
. Rapid (within 15 Carboxylic
Primary Alcohols  R-CH20H to Green/Blue- )
seconds)[1] Acid[1]
green)
Positive (Orange ) o
Secondary Rapid (within 15
R2CHOH to Green/Blue- Ketone[1]
Alcohols seconds)[1]
green)
Negative
Tertiary Alcohols RsCOH (Solution No reaction No reaction[1]
remains orange)
) ] Positive (Orange  Very Rapid ]
Aliphatic o Carboxylic
R-CHO to Green/Blue- (within 5 )
Aldehydes Acid[1]
green) seconds)[2]
) Positive (Orange ]
Aromatic Slower (30-45 Carboxylic
Ar-CHO to Green/Blue- ]
Aldehydes seconds)[1] Acid[1]
green)
Negative
Ketones R2C=0 (Solution No reaction No reaction[1]
remains orange)
Positive (Forms ] Complex
Phenols Ar-OH ] Rapid ]
a dark solution) mixture[1]
Experimental Protocols
Preparation of Jones Reagent
Materials:
e Chromium trioxide (CrOs)
o Concentrated sulfuric acid (Hz2SOa4)
« Distilled water
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e Ice bath
Procedure:
o Carefully dissolve 25 g of chromium trioxide (CrOs) in 25 mL of concentrated sulfuric acid.

o With constant stirring and cooling in an ice bath, cautiously and slowly add this mixture to 75
mL of distilled water.[6]

» Store the resulting orange-red solution in a glass-stoppered bottle.

Safety Precautions: Chromium trioxide is highly toxic and a known carcinogen. Concentrated
sulfuric acid is extremely corrosive. Always handle these chemicals with appropriate personal
protective equipment (PPE), including gloves, safety goggles, and a lab coat, and work in a
well-ventilated fume hood.[1]

Chromic Acid Test Procedure

e In a clean test tube, dissolve 2-3 drops of the liquid sample or about 10 mg of the solid
sample in 1 mL of acetone.[6]

o Add 2-3 drops of the freshly prepared Jones reagent to the test tube.[6]
o Gently agitate the mixture and observe any color change at room temperature.

 |If no immediate color change is observed, allow the test tube to stand for up to 15 minutes,
observing periodically.[6]

Glassware Cleaning Procedure

Thoroughly clean all glassware with a suitable detergent, rinse with tap water, and then perform
a final rinse with distilled water. Ensure the glassware is completely dry before use to prevent
dilution of reagents or side reactions.

Visualizations
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Reactants Products
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Caption: Redox pathway of the chromic acid test.
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Caption: Troubleshooting workflow for the chromic acid test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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